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Compound of Interest

Compound Name: 9-Anthryldiazomethane

Cat. No.: B078999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

9-Anthryldiazomethane (ADAM), a fluorescent labeling reagent, is a valuable tool in analytical

chemistry for the sensitive detection of carboxylic acids, including fatty acids, prostaglandins,

and amino acids.[1][2][3] Its utility stems from its reaction with carboxylic acids to form highly

fluorescent 9-anthrylmethyl esters, which can be readily quantified using techniques like High-

Performance Liquid Chromatography (HPLC) with fluorescence detection.[4] However, as a

diazo compound, 9-Anthryldiazomethane presents significant safety hazards that necessitate

strict handling precautions.[5] This guide provides an in-depth overview of the safety and

handling procedures for 9-Anthryldiazomethane to ensure its safe and effective use in a

laboratory setting.

Physicochemical and Safety Data
A summary of the key physicochemical properties and safety information for 9-
Anthryldiazomethane is provided in the table below. This information is critical for a

comprehensive risk assessment prior to handling the compound.
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Property Value

CAS Number 10401-59-9

Molecular Formula C₁₅H₁₀N₂

Molecular Weight 218.26 g/mol

Appearance Solid

Melting Point 65-67 °C

Storage Temperature -20°C[6]

Stability

Reported to be stable for ≥ 4 years when stored

at -20°C.[6] However, it is also reported to be

unstable and may decompose during storage.[2]

It is light-sensitive and may self-heat and

spontaneously ignite at temperatures above

40°C.

Solubility
Soluble in DMF (30 mg/ml) and DMSO (30

mg/ml).[6]

Hazard Statements

Heating may cause a fire. Causes skin irritation.

May cause an allergic skin reaction. Causes

serious eye irritation. May cause respiratory

irritation.

Precautionary Statements

Keep away from heat, hot surfaces, sparks,

open flames, and other ignition sources. No

smoking. Keep only in original packaging. Avoid

breathing dust. Wash skin thoroughly after

handling. Use only outdoors or in a well-

ventilated area. Wear protective

gloves/protective clothing/eye protection/face

protection.

Incompatibilities Strong acids, magnesium, metals.[7]

Hazardous Decomposition
Diazomethane, Carbon monoxide, Carbon

dioxide, Nitrogen oxides.
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Hazard Identification and Risk Assessment
9-Anthryldiazomethane is a hazardous substance that requires a thorough risk assessment

before any handling. The primary hazards are:

Explosive Instability: Diazo compounds are known for their potential to be explosive,

especially in the solid state or when concentrated. The advice for a similar compound,

phenyldiazomethane, is to "NEVER CONCENTRATE" the solution.[5] Heating, friction, or

shock can lead to violent decomposition.

Flammability: 9-Anthryldiazomethane is a flammable solid.[5]

Toxicity: Diazo compounds are generally toxic and can be harmful if inhaled, ingested, or

absorbed through the skin. They can cause irritation to the skin, eyes, and respiratory

system.[5]

Sensitization: May cause an allergic skin reaction.

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to strict safe handling protocols is paramount when working with 9-
Anthryldiazomethane.

Engineering Controls
Fume Hood: All work with 9-Anthryldiazomethane, including weighing, solution preparation,

and reactions, must be conducted in a certified chemical fume hood with adequate

ventilation.[5]

Safety Shield: Use a safety shield, especially when performing reactions or if there is a risk

of splashing.

Grounded Equipment: Use electrically grounded equipment to prevent static discharge,

which could be an ignition source.[5]

Personal Protective Equipment (PPE)
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A comprehensive PPE ensemble is mandatory:

Eye Protection: ANSI-approved, tight-fitting safety goggles or a face shield are required.[5]

Hand Protection: Nitrile gloves are recommended. Inspect gloves for any signs of damage

before use and dispose of them immediately after handling the compound.[5]

Protective Clothing: A flame-resistant lab coat, long pants, and closed-toe shoes are

essential to protect the skin.[5]

Storage and Disposal
Proper storage and disposal are critical to mitigate the risks associated with 9-
Anthryldiazomethane.

Storage
Temperature: Store in a freezer at -20°C.[6]

Container: Keep the container tightly closed in a cool, dry, and well-ventilated area, away

from incompatible substances.[5] The use of dark-colored glass vials is recommended to

protect the light-sensitive compound.

Segregation: Store flammable materials separately from other hazard classes, particularly

oxidizers.

Disposal
Waste Labeling: All waste containing 9-Anthryldiazomethane must be labeled as

hazardous waste.

Waste Segregation: Segregate waste based on compatibility.

Disposal Procedure: Dispose of waste through an authorized hazardous waste disposal

service in accordance with local, state, and federal regulations.

Experimental Protocols
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Due to its instability, it is often recommended to prepare 9-Anthryldiazomethane in situ for

immediate use in derivatization reactions.[1]

In Situ Preparation of 9-Anthryldiazomethane
A common method for the preparation of 9-Anthryldiazomethane involves the oxidation of 9-

anthraldehyde hydrazone.[1]

Materials:

9-Anthraldehyde hydrazone

N-chlorosuccinimide (NCS)

Ethyl acetate (or other suitable organic solvent)

Procedure:

Dissolve 9-anthraldehyde hydrazone in ethyl acetate in a reaction vessel.

Slowly add a solution of N-chlorosuccinimide in ethyl acetate to the hydrazone solution at

room temperature.

The reaction mixture, now containing 9-Anthryldiazomethane, can be directly used for the

derivatization of carboxylic acids.[1]

Derivatization of Carboxylic Acids
Procedure:

To a solution of the carboxylic acid in a suitable solvent (e.g., acetonitrile), add the freshly

prepared 9-Anthryldiazomethane solution.

Allow the reaction to proceed at room temperature. The reaction is typically rapid and does

not require a catalyst.[8]

An aliquot of the reaction mixture can then be directly injected into an HPLC system for

analysis.[1]
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Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of 9-
Anthryldiazomethane, from procurement to disposal.
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Safe Handling Workflow for 9-Anthryldiazomethane
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Caption: Safe handling workflow for 9-Anthryldiazomethane.
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Emergency Procedures
In the event of an emergency, follow these procedures:

Spill:

Evacuate the immediate area.

Alert others in the vicinity.

If the spill is small and you are trained to handle it, use an appropriate absorbent material

to contain the spill. Wear appropriate PPE during cleanup.

For large spills, evacuate the laboratory and contact the institution's emergency response

team.

Fire:

If the fire is small and you are trained to use a fire extinguisher, you may attempt to

extinguish it.

For larger fires, activate the fire alarm, evacuate the area, and call emergency services.

Personal Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate

medical attention.

Conclusion
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9-Anthryldiazomethane is a valuable analytical reagent, but its hazardous properties demand

a high level of caution and strict adherence to safety protocols. By understanding the risks,

implementing appropriate engineering controls, consistently using personal protective

equipment, and following established procedures for handling, storage, and disposal,

researchers can safely and effectively utilize this compound in their work. A thorough risk

assessment and careful experimental planning are the cornerstones of safety when working

with any hazardous chemical, and 9-Anthryldiazomethane is no exception.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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